Cas no 65001-80-1 (1-Bromo-2,4-dichloro-5-nitrobenzene)

• Product Name: 1-Bromo-2,4-dichloro-5-nitrobenzene
• CAS No: 65001-80-1
• MF: C₆H₂BrCl₂NO₂
• MW: 270.895578861237
• MDL: MFCD16038032
• CID: 1025092
• Update Time: 2025-05-21

1-Bromo-2,4-dichloro-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2,4-dichloro-5-nitrobenzene
• ACMC-209not
• AG-L-23984
• AK-91111
• ANW-34971
• CTK5C2013
• MolPort-015-142-745
• RP29628
• Benzene, 1-bromo-2,4-dichloro-5-nitro-
• 5-Bromo-2,4-dichloronitrobenzene
• 2,4-dichloro-5-bromonitrobenzene
• ST2403352
• V7121

• MDL： MFCD16038032
• Inchi： 1S/C6H2BrCl2NO2/c7-3-1-6(10(11)12)5(9)2-4(3)8/h1-2H
• InChI Key： SAGMAWQXVPKKAP-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=C1)[N+](=O)[O-])Cl)Cl

Computed Properties

• Exact Mass: 268.86500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 187
• XLogP3: 3.5
• Topological Polar Surface Area: 45.8

Experimental Properties

• Density: 1.916±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 69 ºC
• Solubility: Almost insoluble (0.021 g/l) (25 º C),
• PSA: 45.82000
• LogP: 4.18730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-Bromo-2,4-dichloro-5-nitrobenzene

1-Bromo-2,4-dichloro-5-nitrobenzene (CAS No. 65001-80-1): Properties, Applications, and Market Insights

1-Bromo-2,4-dichloro-5-nitrobenzene (CAS No. 65001-80-1) is a halogenated nitrobenzene derivative widely used in organic synthesis and specialty chemical applications. This compound, with its unique molecular structure, plays a critical role in the development of advanced materials and fine chemicals. Its chemical formula is C₆H₂BrCl₂NO₂, and it is characterized by the presence of bromine, chlorine, and nitro functional groups on the benzene ring.

The physical and chemical properties of 1-Bromo-2,4-dichloro-5-nitrobenzene make it a valuable intermediate in various industrial processes. It typically appears as a yellow to light brown crystalline solid with a melting point ranging between 80-85°C. The compound exhibits moderate solubility in organic solvents such as ethanol, acetone, and dichloromethane, while being sparingly soluble in water. These properties are crucial for its applications in pharmaceutical synthesis, agrochemical production, and dye manufacturing.

One of the most significant applications of 1-Bromo-2,4-dichloro-5-nitrobenzene is in the synthesis of complex organic molecules. Researchers and chemists frequently use this compound as a building block for creating more sophisticated structures. Its reactive sites allow for various substitution reactions, making it particularly useful in cross-coupling reactions and nucleophilic aromatic substitutions. Recent studies have highlighted its potential in developing novel electronic materials and photoactive compounds, aligning with the growing demand for sustainable technologies.

The global market for 1-Bromo-2,4-dichloro-5-nitrobenzene has seen steady growth, driven by increasing demand from the pharmaceutical and agrochemical sectors. With the rise of green chemistry initiatives, manufacturers are focusing on more efficient and environmentally friendly production methods. Many users search for "where to buy 1-Bromo-2,4-dichloro-5-nitrobenzene" or "suppliers of CAS 65001-80-1," indicating strong commercial interest. The compound is typically available in laboratory-scale quantities from specialty chemical suppliers, with purity grades ranging from 95% to 99%.

From a safety perspective, proper handling of 1-Bromo-2,4-dichloro-5-nitrobenzene is essential. While not classified under stringent regulatory categories, it requires standard laboratory precautions. Users often inquire about "storage conditions for 1-Bromo-2,4-dichloro-5-nitrobenzene" and "compatibility with other chemicals." The compound should be stored in a cool, dry place away from strong oxidizers and reducing agents. Personal protective equipment, including gloves and safety goggles, is recommended when working with this material.

Recent advancements in synthetic methodologies have opened new possibilities for 1-Bromo-2,4-dichloro-5-nitrobenzene applications. Researchers are exploring its use in catalysis and material science, particularly in the development of organic semiconductors and photovoltaic materials. The compound's ability to undergo selective functionalization makes it attractive for designing molecular architectures with tailored properties. These developments align with current trends in renewable energy and smart materials, addressing frequently searched topics in the scientific community.

Quality control is paramount when working with 1-Bromo-2,4-dichloro-5-nitrobenzene. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to verify purity and identity. Many professionals search for "analytical methods for 1-Bromo-2,4-dichloro-5-nitrobenzene" or "spectroscopic data of CAS 65001-80-1," highlighting the need for reliable characterization data. Suppliers typically provide certificates of analysis detailing these parameters to ensure product consistency.

The future outlook for 1-Bromo-2,4-dichloro-5-nitrobenzene appears promising, with potential applications expanding into emerging fields. Its role in medicinal chemistry is particularly noteworthy, as researchers investigate its derivatives for biological activity. The compound's versatility in organic transformations continues to make it a valuable tool for synthetic chemists. As industries increasingly focus on sustainable chemistry and atom-efficient processes, the demand for high-quality intermediates like 1-Bromo-2,4-dichloro-5-nitrobenzene is expected to grow.

For researchers and industry professionals seeking technical information, numerous resources are available regarding 1-Bromo-2,4-dichloro-5-nitrobenzene synthesis, safety data, and application notes. The compound's patent literature reveals its use in various proprietary processes, particularly in the development of specialty chemicals. With proper handling and application, 1-Bromo-2,4-dichloro-5-nitrobenzene (CAS No. 65001-80-1) remains an important building block in modern chemical research and industrial chemistry.